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Compound of Interest

Compound Name: Lumichrome-d8

Cat. No.: B15607419

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Lumichrome-d8, a deuterated analog of
the riboflavin metabolite, Lumichrome. This document furnishes its core chemical properties,
including its CAS number and molecular formula, and delves into the synthesis, biological
significance, and analytical applications of its non-deuterated counterpart, with a focus on its
utility as an internal standard in quantitative mass spectrometry.

Core Compound Data

Parameter Value Reference
Compound Name Lumichrome-d8 [1]
Alternate Names Riboflavin lumichrome-d8 [1]
CAS Number 1086-80-2 (unlabeled) [1]
Molecular Formula C12H2DsN4O2 [1]
Molecular Weight 250.28 g/mol [1]

Introduction to Lumichrome

Lumichrome (7,8-dimethylalloxazine) is a blue-fluorescent compound that arises from the
degradation of riboflavin (Vitamin B2) upon exposure to light or through enzymatic action by
various microorganisms.[2][3] Beyond being a simple degradation product, lumichrome is now
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recognized as a significant signaling molecule in diverse biological systems, including bacterial

quorum sensing and plant growth promotion.[2][4][5]

Synthesis of Lumichrome

There are three primary methods for synthesizing Lumichrome, each with distinct advantages
and disadvantages. The synthesis of Lumichrome-d8 would follow similar principles, utilizing
deuterated precursors where appropriate.
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Biological Significance and Signaling Pathways
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Lumichrome has been identified as a key signaling molecule with diverse biological activities.

Bacterial Quorum Sensing

Lumichrome acts as a mimic of N-acyl homoserine lactone (AHL) signals, which are crucial for
bacterial quorum sensing. It can activate the LasR quorum-sensing receptor in Pseudomonas
aeruginosa, thereby influencing gene expression within the bacterial population.[2][4]
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Caption: Lumichrome signaling in bacterial quorum sensing via the LasR receptor.

Plant Growth Regulation

At nanomolar concentrations, lumichrome has been shown to stimulate seedling development
in both legumes and cereals.[4][5] It can enhance root respiration and overall plant biomass.[5]
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This suggests that lumichrome plays a significant role as a regulatory molecule in plant
physiology.
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Caption: Influence of Lumichrome on plant growth and development.

Experimental Protocols

While specific, published experimental protocols for Lumichrome-d8 are not readily available,
its primary application is as an internal standard for the quantification of Lumichrome in
biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS).
Below is a generalized protocol for this application.

Protocol: Quantification of Lumichrome in Biological
Samples using Lumichrome-d8 as an Internal Standard
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1. Objective: To accurately quantify the concentration of Lumichrome in a biological sample
(e.g., bacterial culture supernatant, plant tissue extract) using an isotope dilution LC-MS/MS
method.

2. Materials:

e Lumichrome standard

e Lumichrome-d8 (internal standard)

o Acetonitrile (ACN), LC-MS grade

e Formic acid (FA), LC-MS grade

e Water, LC-MS grade

¢ Biological sample for analysis

e Microcentrifuge tubes

e Syringe filters (0.22 um)

e LC-MS system (e.g., triple quadrupole mass spectrometer)

3. Standard Preparation:

o Prepare a stock solution of Lumichrome (e.g., 1 mg/mL) in a suitable solvent (e.g., DMSO).
e Prepare a stock solution of Lumichrome-d8 (e.g., 1 mg/mL) in the same solvent.

o From the stock solutions, prepare a series of calibration standards containing known
concentrations of Lumichrome and a fixed concentration of Lumichrome-d8.

4. Sample Preparation (Protein Precipitation):

e To 100 pL of the biological sample, add a known amount of the Lumichrome-d8 internal
standard solution.

e Add 300 pL of cold acetonitrile to precipitate proteins.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b15607419?utm_src=pdf-body
https://www.benchchem.com/product/b15607419?utm_src=pdf-body
https://www.benchchem.com/product/b15607419?utm_src=pdf-body
https://www.benchchem.com/product/b15607419?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Vortex the mixture for 30 seconds.

Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

Collect the supernatant and filter it through a 0.22 um syringe filter into an LC vial.
. LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

(¢]

Column: A suitable C18 reversed-phase column.

Mobile Phase A: Water with 0.1% formic acid.

[¢]

Mobile Phase B: Acetonitrile with 0.1% formic acid.

[¢]

[e]

Gradient: A suitable gradient to separate Lumichrome from other matrix components.
o Injection Volume: 5-10 pL.

Mass Spectrometry (MS) Conditions:

o lonization Mode: Positive Electrospray lonization (ESI+).

o Analysis Mode: Multiple Reaction Monitoring (MRM).

o Monitor the precursor-to-product ion transitions for both Lumichrome and Lumichrome-
d8. The exact masses for these transitions should be optimized on the specific instrument
being used.

. Data Analysis:

Generate a calibration curve by plotting the ratio of the peak area of Lumichrome to the peak
area of Lumichrome-d8 against the concentration of the Lumichrome standards.

Calculate the concentration of Lumichrome in the biological samples by interpolating the
peak area ratio of the sample from the calibration curve.
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Caption: Workflow for Lumichrome quantification using Lumichrome-d8.
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Conclusion

Lumichrome-d8 is an essential tool for researchers studying the biological roles of
Lumichrome. Its use as an internal standard enables accurate and precise quantification in
complex biological matrices, which is critical for elucidating its function in microbial
communication, plant development, and potentially other undiscovered biological processes.
The methodologies and information presented in this guide are intended to support the
scientific community in advancing research in these areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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